Cefpodoxime sodium

• CAS RN: 82619-04-3
• Molecular Formula: C15H17N5NaO6S2
• Molecular Weight: 450.5 g/mol
• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C15H17N5O6S2.Na/c1-25-3-6-4-27-13-9(12(22)20(13)10(6)14(23)24)18-11(21)8(19-26-2)7-5-28-15(16)17-7;/h5,9,13H,3-4H2,1-2H3,(H2,16,17)(H,18,21)(H,23,24);/b19-8-;/t9-,13-;/m1./s1
• InChI Key: CQHUQKSVVNWKKT-XYNKDNFRSA-N
• Isomeric SMILES: COCC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N\OC)/C3=CSC(=N3)N)SC1)C(=O)O.[Na]
• SMILES: COCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
• Canonical SMILES: COCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)O.[Na]
• Appearance: Solid powder
• physical_description: Solid
• solubility: 1.85e-01 g/L
• synonyms: Cefpodoxime sodium; R 3746; R-3746; R3746; R 3763; R-3763; R3763; U 76253A; U-76253A; U76253A

Description

Cefpodoxime is an oral, third-generation cephalosporin antibiotic. It is effective against a broad spectrum of Gram-positive and Gram-negative bacteria, with notable exceptions including Pseudomonas aeruginosa, Enterococcus, and Bacteroides fragilis . Cefpodoxime is commonly used to treat infections such as acute otitis media, pharyngitis, sinusitis, and gonorrhea .

Mechanism of Action

Cefpodoxime exerts its antibacterial effects by inhibiting bacterial cell wall synthesis. It binds preferentially to penicillin-binding protein 3 (PBP 3), which inhibits the production of peptidoglycan, a key component of bacterial cell walls. This leads to cell lysis and death of the bacteria . The active metabolite of cefpodoxime, formed after hydrolysis of cefpodoxime proxetil, is responsible for its antibacterial activity .

Safety and Hazards

Cefpodoxime may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It may cause severe stomach pain, diarrhea that is watery or bloody (even if it occurs months after your last dose), fever, chills, sore throat, mouth sores, swollen glands, joint pain, or not feeling well.

Biochemical Analysis

Biochemical Properties

Cefpodoxime sodium inhibits the synthesis of peptidoglycan in bacterial cell walls . The active metabolite of Cefpodoxime binds preferentially to penicillin-binding protein 3, which inhibits the production of peptidoglycan, the primary constituent of bacterial cell walls .

Cellular Effects

This compound has a wide range of effects on various types of cells. It is known to inhibit bacterial cell wall synthesis by binding to one or more of the penicillin-binding proteins (PBPs), which in turn inhibits the final transpeptidation step of peptidoglycan synthesis in bacterial cell walls, thus inhibiting cell wall biosynthesis .

Molecular Mechanism

The bactericidal activity of this compound results from its inhibition of cell wall synthesis. The active metabolite of this compound binds preferentially to penicillin-binding protein 3, which inhibits the production of peptidoglycan, the primary constituent of bacterial cell walls .

Temporal Effects in Laboratory Settings

This compound has an oral bioavailability of approximately 50%, which is increased when taken with food . It has an elimination half-life of 2-3 hours in adults, which is prolonged in renal failure

Dosage Effects in Animal Models

The dose of this compound for dogs is typically 2.3 to 4.5 mg per pound of body weight based on the type and severity of infection . It is usually prescribed for a period of 5 to 7 days, but it can be given for up to 10 days if needed .

Metabolic Pathways

This compound is a prodrug that is absorbed from the gastrointestinal tract and de-esterified to its active metabolite, Cefpodoxime . Following oral administration of 100 mg of Cefpodoxime proxetil to fasting subjects, approximately 50% of the administered Cefpodoxime dose was absorbed systemically .

Transport and Distribution

This compound has good tissue penetration, including lung and tonsils, and penetrates into pleural fluid

Preparation Methods

Synthetic Routes and Reaction Conditions: Cefpodoxime is synthesized through a multi-step process involving the condensation of 7-aminocephalosporanic acid (7-ACA) with various side chains. The key steps include:

Acylation: The 7-ACA is acylated with a suitable acylating agent to introduce the desired side chain.

Cyclization: The acylated intermediate undergoes cyclization to form the cephalosporin core structure.

Esterification: The resulting compound is esterified to produce cefpodoxime proxetil, a prodrug that is converted to cefpodoxime in the body.

Industrial Production Methods: Industrial production of cefpodoxime involves large-scale fermentation processes to produce 7-ACA, followed by chemical synthesis steps similar to those described above. The process is optimized for high yield and purity, ensuring the production of pharmaceutical-grade cefpodoxime .

Chemical Reactions Analysis

Types of Reactions: Cefpodoxime undergoes various chemical reactions, including:

Hydrolysis: The ester group in cefpodoxime proxetil is hydrolyzed in the body to release the active cefpodoxime.

Oxidation and Reduction: Cefpodoxime can undergo oxidation and reduction reactions, although these are less common in its therapeutic use.

Substitution: Cefpodoxime can participate in substitution reactions, particularly in the presence of nucleophiles.

Common Reagents and Conditions:

Hydrolysis: Typically occurs under physiological conditions (pH 7.4, 37°C) in the presence of water.

Oxidation: Can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Substitution: Often involves nucleophiles such as amines or thiols under mild conditions.

Major Products Formed:

Hydrolysis: Produces the active cefpodoxime.

Oxidation and Reduction: Can lead to various oxidized or reduced derivatives, depending on the specific conditions.

Substitution: Results in substituted cefpodoxime derivatives with potential modifications to its antibacterial activity.

Scientific Research Applications

Cefpodoxime has a wide range of scientific research applications, including:

Chemistry: Used as a model compound in studies of cephalosporin chemistry and synthesis.

Biology: Investigated for its interactions with bacterial enzymes and cell wall synthesis pathways.

Medicine: Extensively studied for its efficacy in treating bacterial infections, including respiratory tract infections and urinary tract infections.

Industry: Used in the development of new antibiotic formulations and drug delivery systems.

Comparison with Similar Compounds

Cefpodoxime is compared with other cephalosporins such as cefixime, cefuroxime, and cefotaxime:

Cefixime: Similar spectrum of activity but less effective against certain Gram-positive bacteria.

Cefuroxime: More effective against beta-lactamase-producing bacteria but less effective against Gram-negative bacteria.

Cefotaxime: Similar spectrum of activity but primarily used for intravenous administration

Uniqueness: Cefpodoxime’s oral bioavailability and broad spectrum of activity make it a versatile antibiotic for treating various infections. Its stability in the presence of beta-lactamase enzymes also contributes to its effectiveness against resistant bacterial strains .

Similar Compounds:

• Cefixime
• Cefuroxime
• Cefotaxime